Cas no 851406-77-4 (N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide)

• Product Name: N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide
• CAS No: 851406-77-4
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6305431
• PubChem ID: 3338589
• Update Time: 2025-05-19

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide
• F0611-0700
• AKOS024587219
• N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide
• 851406-77-4
• AB00669628-01

• Inchi： 1S/C21H22N2O3/c1-13-8-9-14(2)19-17(13)12-15(20(24)23-19)10-11-22-21(25)16-6-4-5-7-18(16)26-3/h4-9,12H,10-11H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： ADMZRVRVWIIISP-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C(C)=CC=C(C)C=2N1)CCNC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide

Comprehensive Overview of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide (CAS No. 851406-77-4)

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide, with the CAS No. 851406-77-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities. The structural complexity of this molecule, featuring a quinolin-2-one core and a methoxybenzamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific enzymatic pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel quinoline-based compounds has surged, driven by their applications in drug discovery and development. N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide stands out due to its unique pharmacophore configuration, which enhances its binding affinity to target proteins. This compound is often discussed in the context of kinase inhibition and anti-inflammatory properties, aligning with current trends in precision medicine. Its CAS No. 851406-77-4 is frequently searched in academic databases, reflecting its relevance in ongoing studies.

The synthesis of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide involves multi-step organic reactions, including amide coupling and quinoline ring formation. These processes are optimized to achieve high yield and purity, critical for preclinical evaluations. Analytical techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity. The growing interest in small-molecule therapeutics has further highlighted the importance of this compound in modern medicinal chemistry.

One of the most searched questions related to this compound is its mechanism of action. Preliminary studies suggest that N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide may interact with cellular signaling pathways, particularly those involving protein kinases. This interaction could explain its observed effects in cell proliferation assays and inflammation models. Researchers are also exploring its potential as a selective inhibitor, which could minimize off-target effects and improve therapeutic outcomes.

The pharmacokinetic profile of CAS No. 851406-77-4 is another area of active investigation. Early data indicate moderate oral bioavailability and favorable metabolic stability, making it a viable candidate for further development. These properties are crucial for translating laboratory findings into clinical applications, a topic frequently queried in drug development forums. Additionally, the compound's solubility and lipophilicity are being optimized to enhance its drug-like properties.

Beyond its therapeutic potential, N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide is also studied for its chemical reactivity and derivatization possibilities. Chemists are exploring modifications to its core structure to develop analogs with improved efficacy and safety profiles. This approach aligns with the broader trend of structure-activity relationship (SAR) studies, which are central to modern drug design. The compound's CAS No. 851406-77-4 often appears in patents and research papers, underscoring its commercial and scientific value.

In conclusion, N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide represents a fascinating example of how quinoline derivatives can be harnessed for advanced medical research. Its CAS No. 851406-77-4 serves as a key identifier for scientists and industry professionals seeking to explore its full potential. As the field of targeted therapy continues to evolve, this compound is poised to play a pivotal role in shaping future treatments for complex diseases.